6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(5-fluoro-2-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-12-6-5-8(16)7-10(12)9-3-2-4-11(15)13(9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: AOEYGIJOBRZZSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID80690221
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261907-95-2

Description

6-Chloro-2-(5-fluoro-2-methoxyphenyl)benzoic acid (6-Cl-5F-2M-PBA) is a synthetic compound that has been used for a variety of scientific and industrial applications. It is a white, odorless solid that is soluble in water, ethanol, and other organic solvents, and is used in a variety of laboratory experiments. 6-Cl-5F-2M-PBA has a wide range of applications, from drug development to food processing. It is also used in the synthesis of other compounds, such as quinazolines, and in the production of polymers.

Mechanism of Action

6-Cl-5F-2M-PBA is a synthetic compound that has no known biological activity. As such, it does not have a specific mechanism of action. However, it has been used in a variety of scientific research applications, as described above.
Biochemical and Physiological Effects
6-Cl-5F-2M-PBA has no known biochemical or physiological effects. As such, it has not been studied for its effects on the human body.

Advantages and Limitations for Lab Experiments

6-Cl-5F-2M-PBA has a number of advantages for laboratory experiments. It is a white, odorless solid that is soluble in water, ethanol, and other organic solvents. It is also relatively stable and can be stored for long periods of time. However, it can be toxic if ingested, and should be handled with care.

Future Directions

There are a number of potential future directions for the use of 6-Cl-5F-2M-PBA. It could be used to synthesize other compounds, such as quinazolines and polymers, for use in drug development and food processing. It could also be used in the synthesis of other compounds, such as dyes, for use in medical imaging. Additionally, it could be used to study the effects of other compounds, such as drugs, on the human body. Finally, it could be used to study the effects of environmental pollutants on the human body.

Synthesis Methods

6-Cl-5F-2M-PBA can be synthesized via a number of methods, including the Diels-Alder reaction, the Williamson ether synthesis, and the Wittig reaction. The Diels-Alder reaction involves the reaction of a diene and a dienophile, while the Williamson ether synthesis involves the reaction of an alcohol and an alkyl halide. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium salt.

Scientific Research Applications

6-Cl-5F-2M-PBA has been used in a variety of scientific research applications, including drug development, food processing, and the synthesis of other compounds. In drug development, 6-Cl-5F-2M-PBA has been used to synthesize quinazolines, which are compounds that have potential therapeutic applications. In food processing, 6-Cl-5F-2M-PBA has been used to synthesize polymers, which are used to modify the texture and flavor of foods.